4-(Methoxymethyl)-1-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]piperidine

• IUPAC Name: 4-(methoxymethyl)-1-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]piperidine
• InChI: InChI=1S/C16H29N3O3S/c1-13(2)10-19-15(9-17-16(19)23(4,20)21)11-18-7-5-14(6-8-18)12-22-3/h9,13-14H,5-8,10-12H2,1-4H3
• InChI Key: RHXBAKIDNGDVJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=CN=C1S(=O)(=O)C)CN2CCC(CC2)COC
• Molecular Formula: C16H29N3O3S
• Molecular Weight: 343.5 g/mol

Description

4-(Methoxymethyl)-1-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]piperidine is a complex organic compound with a unique structure that includes a piperidine ring, an imidazole ring, and various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Methoxymethyl)-1-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]piperidine typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Imidazole Ring: This step often involves the use of imidazole derivatives and coupling reactions.

Substitution Reactions:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

4-(Methoxymethyl)-1-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]piperidine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can be performed to introduce or replace functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or sulfonyl chlorides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

4-(Methoxymethyl)-1-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]piperidine has several scientific research applications:

Medicinal Chemistry: The compound can be used as a building block for the synthesis of potential therapeutic agents.

Biological Studies: It can be used to study the interactions of piperidine and imidazole derivatives with biological targets.

Industrial Processes: The compound can be used as an intermediate in the synthesis of more complex molecules for industrial applications.

Mechanism of Action

The mechanism of action of 4-(Methoxymethyl)-1-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]piperidine involves its interaction with specific molecular targets. The piperidine and imidazole rings can interact with enzymes or receptors, leading to modulation of biological pathways. The methoxymethyl and methylsulfonyl groups can influence the compound’s binding affinity and selectivity.

Comparison with Similar Compounds

Similar Compounds

4-Methoxy-3-(methoxymethyl)phenol: This compound has a similar methoxymethyl group but lacks the piperidine and imidazole rings.

Phenol, 4-(methoxymethyl)-: Similar in having a methoxymethyl group but structurally simpler.

Uniqueness

4-(Methoxymethyl)-1-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]piperidine is unique due to its combination of a piperidine ring, an imidazole ring, and multiple functional groups